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Compound of Interest

Compound Name: PROTAC HPK1 Degrader-2

Cat. No.: B15614919

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of PROTAC HPK1 Degrader-2, a
potent and selective degrader of Hematopoietic Progenitor Kinase 1 (HPK1). This document
details its chemical structure, synthesis, and biological activity, offering valuable information for
researchers in oncology, immunology, and drug discovery.

Core Compound Data

PROTAC HPK1 Degrader-2, also identified as compound 3 in patent literature, is a bifunctional
molecule designed to induce the degradation of HPK1, a key negative regulator of T-cell
activation. By recruiting an E3 ubiquitin ligase to HPK1, this PROTAC marks the kinase for
proteasomal degradation, thereby enhancing anti-tumor immune responses.

Parameter Value Reference

PROTAC HPK1 Degrader-2
Compound Name [11[2]
(Compound 3)

CAS Number 2893885-31-7
Molecular Formula C43H47N904
DC50 in human PBMCs 23 nM [1112]
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Chemical Structure

The chemical structure of PROTAC HPK1 Degrader-2 is composed of a ligand that binds to
HPK1, a linker moiety, and a ligand that recruits the Cereblon (CRBN) E3 ubiquitin ligase.

Chemical structure of PROTAC HPK1 Degrader-2.
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PROTAC Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15614919#protac-hpkl-degrader-2-structure-and-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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